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Compound of Interest

Compound Name: Ac-LEHD-AFC

Cat. No.: B049215

Technical Support Center: Ac-LEHD-AFC
Caspase-9 Assays

This guide provides troubleshooting solutions and answers to frequently asked questions for
researchers, scientists, and drug development professionals encountering high background
fluorescence in Acetyl-L-leucyl-L-glutamyl-L-histidyl-L-aspartic acid-7-amino-4-
trifluoromethylcoumarin (Ac-LEHD-AFC) assays.

Ac-LEHD-AFC Assay Principle

The Ac-LEHD-AFC assay is a fluorometric method for detecting Caspase-9 activity. Caspase-
9, an initiator caspase in the intrinsic apoptosis pathway, recognizes and cleaves the LEHD
sequence in the substrate.[1][2] This cleavage releases the fluorophore 7-amino-4-
trifluoromethylcoumarin (AFC), which results in a measurable increase in fluorescence. The
uncleaved substrate emits blue light (Amax = 400 nm), while the liberated AFC emits a distinct
yellow-green fluorescence (Amax = 505 nm).[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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